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Compound of Interest

Compound Name: Longipedlactone E

Cat. No.: B15242868 Get Quote

A comprehensive review of scientific literature reveals no specific compound identified as

"Longipedlactone E." Extensive searches of chemical databases and scientific publications

did not yield any data on the discovery, chemical structure, or biological activity of a molecule

with this name. This suggests that "Longipedlactone E" may be a novel, as-yet-unpublished

compound, a misnomer, or a compound with limited accessible documentation.

However, the search did provide information on related compounds, the "Longipedlactones,"

and on the chemical constituents of Matthiola longipetala, a plant with a phonetically similar

name. This report summarizes the available information on these related topics, which may be

of interest to researchers in the field of natural product chemistry and drug development.

The Longipedlactone Family of Triterpenoids
While "Longipedlactone E" remains unidentified, several other members of the

Longipedlactone family have been isolated and characterized. For instance, Longipedlactone G

(CHEMBL1077102) is a known triterpenoid with the molecular formula C30H38O7.[1] Another

related compound, Longipedlactone J, has been isolated from the stems of Kadsura

heteroclita.[2] Phytochemical investigation of this plant led to the isolation of several

compounds, including triterpenoids and lignans.[2] Some of these compounds have

demonstrated weak to moderate anti-HIV activity.[2]

Chemical Constituents of Matthiola longipetala

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15242868?utm_src=pdf-interest
https://www.benchchem.com/product/b15242868?utm_src=pdf-body
https://www.benchchem.com/product/b15242868?utm_src=pdf-body
https://www.benchchem.com/product/b15242868?utm_src=pdf-body
https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL1077102
https://www.biocrick.com/Longipedlactone-J-BCN6644.html
https://www.biocrick.com/Longipedlactone-J-BCN6644.html
https://www.biocrick.com/Longipedlactone-J-BCN6644.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15242868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Matthiola longipetala, commonly known as night-scented stock, is an aromatic herb that has

been the subject of phytochemical analysis.[3][4][5] Studies on the methanol extract of this

plant have identified a variety of chemical components, with fatty acids and their derivatives

being the major constituents.[3][4]

A 2023 study published in MDPI characterized 37 chemical compounds from the methanol

extract of Egyptian M. longipetala.[3] The major identified compounds were ascaridole epoxide

(a monoterpene) and methyl (E)-octadec-11-enoate (a fatty acid ester).[3][4] The chemical

classes of the identified compounds are summarized in the table below.

Chemical Class Percentage of Total Identified Compounds

Fatty Acids and Lipids 50.8%

Oxygenated Hydrocarbons 19.15%

Terpenoids 12.71%

Carbohydrates 10.21%

Amines 4.85%

Steroids 2.26%

Data from El-Amier, Y. A., et al. (2023). Bioactive

Chemical Constituents of Matthiola longipetala

Extract Showed Antioxidant, Antibacterial, and

Cytotoxic Potency. MDPI.[3]

The extracts of M. longipetala have shown promising biological activities, including antioxidant,

antibacterial, and cytotoxic effects.[3][4] The leaf extract, in particular, demonstrated significant

antioxidant activity.[3][4]

Conclusion
In conclusion, there is currently no scientific literature available for a compound specifically

named "Longipedlactone E." Researchers interested in this area may find it fruitful to

investigate the broader family of Longipedlactones, which have been isolated from plants such

as Kadsura heteroclita and exhibit interesting biological activities. Furthermore, the plant
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Matthiola longipetala, while not a source of Longipedlactones based on current knowledge,

possesses a diverse array of bioactive compounds that warrant further investigation for

potential drug development.

For researchers and scientists, the absence of "Longipedlactone E" in the literature presents

a potential opportunity for new discovery. Should this compound be isolated and identified in

the future, its characterization and biological evaluation would be a valuable addition to the field

of natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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